Cas no 1164513-83-0 ((2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one)

• Product name: (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one
• CAS No: 1164513-83-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 4574440

(2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(DIMETHYLAMINO)-1-(4-METHOXYPHENYL)-2-BUTEN-1-ONE
• (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one

• Inchi： 1S/C13H17NO2/c1-10(14(2)3)9-13(15)11-5-7-12(16-4)8-6-11/h5-9H,1-4H3/b10-9-
• InChI Key： DJUXTNBTJAWVTB-KTKRTIGZSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(=O)/C=C(\N(C)C)/C

Additional information on (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one

Recent Advances in the Study of (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one (CAS: 1164513-83-0)

In recent years, the compound (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one (CAS: 1164513-83-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This enone derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The growing body of research on this compound underscores its importance as a scaffold for drug development and a tool for understanding biological mechanisms.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one derivatives. The researchers employed a multi-step synthetic route to obtain the target compound, followed by structural characterization using NMR and mass spectrometry. The study highlighted the compound's ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, molecular docking studies revealed strong interactions between the compound and the active sites of target proteins, providing insights into its mechanism of action.

Another significant advancement was reported in a *Bioorganic & Medicinal Chemistry Letters* article, which investigated the anticancer properties of (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one. The study demonstrated that the compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, accompanied by the activation of caspase-3 and -9. These findings position the compound as a promising candidate for further preclinical evaluation in oncology.

In addition to its therapeutic potential, (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one has also been explored for its role in chemical biology. A recent *ACS Chemical Biology* publication detailed its use as a probe to study protein-ligand interactions. The compound's fluorescent properties enabled real-time monitoring of binding events, offering a valuable tool for elucidating complex biological processes. This application underscores the versatility of the compound beyond traditional drug discovery.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the compound's potential in clinical settings.

In conclusion, (2Z)-3-(dimethylamino)-1-(4-methoxyphenyl)but-2-en-1-one (CAS: 1164513-83-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and applications highlight its significance as both a therapeutic agent and a research tool. Continued investigation into its mechanisms and optimization of its properties will likely yield valuable contributions to the field.